Journal Name:The Protein Journal
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Bioactive surfaces with well-defined amphiphilic copolymers containing a natural terpene-based monomer
The Protein Journal ( IF 0 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.porgcoat.2023.107791
New amphiphilic cationic copolymers based on poly((methacryloyloxy) ethyl trimethylammonium chloride) (PMETAC) and bio-based poly(thymol methacrylate) (PTMA) were prepared by atom transfer radical polymerization (ATRP) methods, using low concentration of metal catalyst and a bio-based eutectic mixture (EM), composed of L-menthol and thymol. The antimicrobial activity of the polymers was evaluated against Gram-positive Staphylococcus aureus (S. aureus) and Gram-negative Escherichia coli (E. coli) bacteria.The results in solution showed that increasing the terpenic segment (PTMA) in the copolymers resulted in lower antimicrobial activity against S. aureus (as the MIC increases from 3.1 to 100 μM) and higher activity against E. coli (as the MIC decreases from 400 to 200 μM).Scanning electron microscopy (SEM) analysis suggests that polymers affected the bacterial viability by damaging the cell structure. The synthesized biocidal polymers were used as additives in polyurethane-based varnish formulations to produce bioactive coated surfaces that were found to be more active against E. coli. Coatings containing either PTMA or PMETAC homopolymers were more efficient than those containing PMETAC-co-PTMA copolymers. A dramatic improvement in the antimicrobial activity of PMETAC-containing varnish against both S. aureus (3 orders of magnitude) and E. coli (4 orders of magnitude) was observed when an aqueous solution of the homopolymer was applied to the dried varnish instead of being incorporated into the varnish formulation. The strategy presented here is simple and opens the door for the preparation of customized bioactive surfaces to prevent bacterial infections.
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Surface coating of membrane by cationic photopolymerization of oxetane-terminal poly(ethylene glycol) for enhanced dye/salt separation and chlorine-resistant performance
The Protein Journal ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.porgcoat.2023.107792
Cationic photopolymerization is well-known for its tolerance with oxygen and low shrinkage of coating; however, its application for surface coating is limited due to the lack of functional oligomers. Herein, poly (ethylene glycol) (PEG) with terminal oxetane groups was prepared and used for the coating of membrane by rapid cationic photopolymerization. The structure and separation performance of membrane could be regulated by adjusting the molecular weight of PEG and the UV radiation time. The hydrophilicity and filtration performance of membrane has been significantly enhanced after cationic photopolymerization. Finally, the composite membrane showed excellent performance to dye/salt separation and superior chlorine resistance, with flux and retention remaining stable over a 14-day test.
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Film formation of high poly(vinyl chloride) content latex particles
The Protein Journal ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.porgcoat.2023.107783
Although poly(vinyl chloride) (PVC) is produced on a large scale industrially by emulsion and suspension polymerization, it is usually processed from the dry state and is seldom directly used as an aqueous polymer dispersion. In this work we demonstrate that by control of particle morphology and particle size distribution it is possible to produce latexes with high PVC content from which polymer films can be cast directly. A series of hybrid PVC/acrylic latexes with a core-shell structure are produced by semi-batch emulsion polymerization using a preformed PVC latex as a seed. Although monomodal particles of this type have a minimum film formation temperature in excess of 80 °C when the content of PVC is high, it is shown that through the use of a bimodal particle size distribution the packing efficiency of the spherical PVC domains is increased such that room temperature film formation is possible with PVC content up to 80 wt%.
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One-step rapid synthesis of robust superhydrophobic surfaces through acrylate crosslinking/polymerization
The Protein Journal ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.porgcoat.2023.107782
A new synthetic approach is proposed to fabricate highly durable and eco-friendly superhydrophobic surfaces using acrylate click chemistry. This approach does not require complex or time-consuming fabrication processes and can be used for the rapid fabrication of durable anti-fouling materials/coatings. The use of long-chain acrylates provides the surface with extreme water repellency, and the resulting surface exhibits long-term stability under various harsh conditions, including prolonged exposure to chemicals, mechanical stress, and physical abrasions. Unlike existing techniques that suffer from poor durability and stability, the proposed method is facile and uses a temperature-initiated acrylate crosslinking/polymerization chemistry that provides a hierarchical morphology with low surface energy to the surface during the reaction. This technique results in highly robust 3D superhydrophobic surfaces that can be easily molded or sprayed onto various flexible and rigid substrates. These surfaces have potential applications in the fabrication of emerging advanced and functional materials. Furthermore, the superhydrophobic gel materials can be extended in 3D print molding using silicone templates, and the spray coating exhibits self-cleaning performance even after harsh physical abrasion. Overall, this new approach is a promising step towards the development of durable and eco-friendly superhydrophobic materials and coatings that can be used in practical applications.
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Enhancement of the adhesion strength of water-based ink binder based on waterborne polyurethane
The Protein Journal ( IF 0 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.porgcoat.2023.107765
Series of Waterborne Polyurethanes (WPUs) were synthesized by molecular structure design, using sodium 2-((2-aminoethyl) amino) ethanesulfonate (AAS) as the post-chain extender, and selecting poly-1,4-butanediol adipate (PBA) and isophorone diisocyanate (IPDI) as the soft segment and hard segment, respectively. The effects of changes in PBA molecular weight and AAS content on the properties of WPUs were investigated through analysis of adhesion, mechanical properties, and thermal properties. The result showed that the T-peel strength, shear strength, and adhesion of the film reached 7.75 ± 0.48 N/mm, 1.81 ± 0.08 MPa, and 1.45 ± 0.11 MPa, respectively, due to the higher hydrogen bond density in the molecular structure when the Mn of PBA was 2000 g/mol. Based on the selection, the introduction of sulfamate increased the urea bond content of the system, further increasing the intramolecular hydrogen bond density. When the content of AAS was 1.0 wt%, the T-peel strength, shear strength, and adhesion of the film were increased to the highest values of 10.63 ± 0.30 N/mm, 2.08 ± 0.09 MPa, and 2.41 ± 0.08 MPa, respectively. Therefore, WPU has a wide range of applications in the field of water-based ink binders due to its high adhesive strength.
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Self-diagnosing and active protective dual-functional water-borne polyurethane coating based on smart mesoporous containers
The Protein Journal ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1016/j.porgcoat.2023.107789
In this work, a dual functional coating was constructed to possess self-diagnosing and active anti-corrosion protection using pH-sensitive mesoporous silica containers containing gallic acid (GA). The containers are capable of releasing the inner GA when corrosion occurs at the metal substrate/coating interface due to pH sensitivity. GA can react with the Fe3+ ions to form conspicuous purple color at damaged sites, which provides the coating with a fast and timely corrosion self-diagnosing function. It can also inhibit the expansion of corrosion and realize active corrosion protection. This work provides a new idea for the multifunctional design of smart coatings with a single substance that provides both self-diagnosing and active corrosion protection.
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Ultrasonic spray deposition of PEGDE-crosslinked chitosan/graphene oxide coatings for enhancing gas barrier properties of polybutylene succinate films
The Protein Journal ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.porgcoat.2023.107760
Biobased and biodegradable polymers represent a valid and sustainable alternative to oil-based plastics, as they are renewable and address the issue related to the end-of-life of non-compostable materials. However, the poor gas barrier of biopolymers limits their use in several applications, including food packaging.In this work, chitosan/graphene oxide (CS/GO) nanocomposite coatings were successfully deposited by ultrasonic spray on a compostable polybutylene succinate (PBS) film. The moisture resistance of the chitosan coatings was improved by crosslinking with polyethyleneglycol diglycidyl ether (PEGDE). The resulting coatings were transparent, with thickness in the 1–2.5 μm range, and exhibited good adhesion to the PBS film and mechanical and scratch resistance due to the presence of GO nanofiller. In detail, the PEGDE-crosslinked CS/GO (CS/PEGDE/GO) nanocomposite coating containing 1 wt% GO allowed to reduce O2 and CO2 transmission rates by 85 % and 93 %, respectively, compared to uncoated PBS film. The permeability reduction is ascribed to the formation of compact coatings with GO nanoplates oriented parallel to the PBS substrate. Furthermore, the improvement in CO2 barrier properties was up two-time more than that related to oxygen, suggesting the use of CS/PEGDE/GO coatings in applications where gas permselectivity is required. This research demonstrates the potential of the ultrasonic spray technique for producing bionanocomposite barrier coatings with improved gas barrier performance.
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Eco-friendly intrinsic self-healing superhydrophobic polyurea/TiO2 composite coatings for underwater drag reduction and antifouling
The Protein Journal ( IF 0 ) Pub Date: 2023-06-29 , DOI: 10.1016/j.porgcoat.2023.107769
With more and more exploration of the marine environment, a series of underwater monitoring equipment such as underwater vehicles are used more widely. Reducing the operation cost of underwater equipment and improving work efficiency have become the focus of attention. Superhydrophobic coatings have excellent applications in drag reduction, antifouling and other fields due to their unique surface wettability. This paper reports a superhydrophobic polyurea/TiO2 composite coating with rapid self-healing ability by simple sprinkling or spraying of modified TiO2 nanoparticles on the brushed polyurea coating. The modified TiO2 nanoparticles were driven to migrate to the surface of the coating by the synergistic self-healing effect of the disulfide and hydrogen bonds inside the polyurea, contributing to restoring the superhydrophobicity. This superhydrophobic polyurea/TiO2 composite coating possesses ~11.28 % drag reduction efficiency after being applied to underwater navigation, and it shows ~11.04 times higher water loading capacity than its weight. Moreover, this coating possesses excellent antifouling properties and chemical durability. This work provides new clues for future applications of drag reduction and pollution prevention of underwater exploration equipment.
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Chemically-resistant epoxy novolac coatings: Effects of size-fractionated technical Kraft lignin particles as a structure-reinforcing component
The Protein Journal ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.porgcoat.2023.107793
To provide protection against corrosion in harsh environments, high performance anticorrosive coatings are applied on steel structures at all scales. However, to also limit the use of fossil-based ingredients, there is a growing demand to incorporate renewable raw materials in the coating formulations.In this study, to replace pigments and fillers of an epoxy novolac coating, technical Kraft lignin particles were ground and size fractionated (i.e., sieved), and used for formulation work. The effects of sieved and unsieved Kraft lignin, as structure-reinforcing components, on the anticorrosive and mechanical performance of epoxy coatings were subsequently investigated using the following methods: size exclusion chromatography (SEC), phosphorous nuclear magnetic resonance spectroscopy (31P NMR), scanning electron microscopy (SEM), differential scanning calorimeter (DSC), salt spray exposure, pull-off, König pendulum hardness, and chemical resistance tests.Compared to the unsieved-lignin reference (U-L EN), the coating based on lignin fines (S-L EN) showed about 31 % lower rust creep after 70 days of salt spray exposure. However, no surface defects or chemical degradation were observed for any of the coatings.For the S-L EN coating, excellent adhesion strength (23 MPa) and impact resistance (0.49 N), relative to reference values of 17 and 13 MPa and 0.41 and 0.07 N for commercial and lignin-based diglycidyl ether bisphenol F (L-DGEBF) coatings, respectively, were measured.The addition of lignin particles did not influence the chemical resistance, the hardness, and the glass transition temperature of the epoxy novolac coatings.In summary, chemically unmodified Kraft lignin particles, after grinding and sieving, can be incorporated in epoxy novolac coatings (up to 25 vol%), thereby providing a bio-based alternative to pigments and fillers in heavy duty coatings (primers in particular).
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Omniphobic coatings based on functional acrylic polymer
The Protein Journal ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.porgcoat.2023.107764
Omniphobic coatings were prepared on flat surfaces using a functional acrylic polymer and common micron sized inorganic particles by a simple spray application technique. This coating comprises of a blend of functional acrylic polysiloxane polymer and liquid epoxy resin as a primer base coat followed by spray application of a mixture of organosilanes and inorganic microparticles. The microparticles are fillers commonly used in the paint and coating industry. The resulting surface has the desired surface energy and surface morphology to enable liquid repellency with contact angles of ∼150° for water and 142° for diiodomethane with a roll off angle of <5°. Scanning Electron Microscopic (SEM) and Atomic Force Microscopy (AFM) analysis were performed to study surface morphology. This coating can be applied on large areas and can be cured under ambient conditions. This omniphobic coating is robust, free of nanoparticles and can be used for potential applications in the field of self-cleaning coatings, anti-microbial coatings, and easy cleaning coatings.
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Supplementary Information
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